Cas no 2137825-13-7 (1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl-)

• Product Name: 1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl-
• CAS No: 2137825-13-7
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5298760
• Update Time: 2025-07-15

1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl-

• Inchi： 1S/C11H13N3/c1-3-5-14-11-9(4-2)6-12-7-10(11)8-13-14/h4,6-8H,2-3,5H2,1H3
• InChI Key： RLFZODIBINTVNU-UHFFFAOYSA-N
• SMILES： C1=NC=C(C=C)C2N(CCC)N=CC1=2

Additional information on 1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl-

Comprehensive Overview of 1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl- (CAS No. 2137825-13-7)

The compound 1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl- (CAS No. 2137825-13-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[4,3-c]pyridine derivative is characterized by a fused bicyclic system, which combines a pyrazole ring with a pyridine moiety. The presence of an ethenyl group at the 7-position and a propyl substituent at the 1-position further enhances its versatility in chemical synthesis and biological applications.

In recent years, the demand for novel heterocyclic compounds like 1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl- has surged, driven by their potential in drug discovery and material science. Researchers are particularly interested in its role as a scaffold for designing kinase inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. The compound's electron-rich structure also makes it a candidate for organic electronics, a field that has seen exponential growth due to advancements in flexible displays and solar cells.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1H-Pyrazolo[4,3-c]pyridine derivatives?" The synthesis typically involves cyclization reactions of appropriately substituted precursors, such as aminopyrazoles and halopyridines, under controlled conditions. Another common query is: "How does the ethenyl group influence the reactivity of this compound?" The ethenyl moiety introduces a reactive double bond, enabling further functionalization through cross-coupling or polymerization reactions, which are critical for tailoring its properties.

The 1H-Pyrazolo[4,3-c]pyridine core is also a hotspot in computational chemistry, where scientists use density functional theory (DFT) to predict its electronic and spectroscopic behavior. This aligns with the growing trend of integrating AI-driven molecular modeling into research workflows, a topic that has dominated scientific forums and publications. Additionally, the compound's potential as a fluorescence probe has been explored, given its ability to emit light under specific conditions, making it valuable in bioimaging and sensor development.

From an industrial perspective, 1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl- is often discussed in the context of green chemistry. Researchers are investigating solvent-free or catalytic methods to synthesize this compound, reducing environmental impact. This resonates with the global push toward sustainable manufacturing, a theme frequently highlighted in ESG (Environmental, Social, and Governance) reports. Moreover, its stability under various pH conditions makes it a candidate for formulation science, particularly in designing controlled-release drug delivery systems.

In summary, 1H-Pyrazolo[4,3-c]pyridine, 7-ethenyl-1-propyl- (CAS No. 2137825-13-7) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental technology. Its structural features, such as the pyrazolo[4,3-c]pyridine backbone and ethenyl group, offer ample opportunities for innovation. As interest in heterocyclic chemistry and sustainable synthesis continues to rise, this compound is poised to remain a focal point in scientific and industrial advancements.